N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide

• Molecular Formula: C22H21NO4
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 2-phenyl-N-(3,4,5-trimethoxyphenyl)benzamide
• InChI: InChI=1S/C22H21NO4/c1-25-19-13-16(14-20(26-2)21(19)27-3)23-22(24)18-12-8-7-11-17(18)15-9-5-4-6-10-15/h4-14H,1-3H3,(H,23,24)
• InChI Key: MYBCPBGUYUSMTL-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2=CC=CC=C2C3=CC=CC=C3

Description

N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide, also known as TPC or TPC-1, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of phenethylamines and is a derivative of the well-known drug mescaline. TPC has been studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Scientific Research Applications

N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide has been shown to act as a selective agonist for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide has also been studied for its potential use as a tool compound in the study of the serotonin system and its role in various neurological disorders such as depression and schizophrenia.
In pharmacology, N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro. In medicinal chemistry, N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide has been studied for its potential use as a lead compound in the development of novel drugs with selective 5-HT2A receptor agonist properties.

Mechanism of Action

The mechanism of action of N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide is primarily mediated through its interaction with the 5-HT2A receptor. N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide acts as a selective agonist for this receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. Activation of the 5-HT2A receptor by N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide leads to the activation of downstream signaling pathways, which ultimately result in the physiological effects observed in various studies.
Biochemical and Physiological Effects:
N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide has been shown to have a range of biochemical and physiological effects, including alterations in mood, perception, and cognition. In studies on animal models, N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide has been shown to induce head-twitch responses, which are indicative of 5-HT2A receptor activation. N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide has also been shown to induce changes in cortical activity and increase the release of dopamine and other neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide is its selectivity for the 5-HT2A receptor, which makes it a useful tool compound for studying the role of this receptor in various physiological and pathological processes. N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide is also relatively easy to synthesize and can be obtained in pure form with standard laboratory equipment and reagents. However, one of the limitations of N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide is its relatively low potency compared to other 5-HT2A receptor agonists, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide, including the development of more potent and selective 5-HT2A receptor agonists based on its structure. N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide may also be studied for its potential use in the treatment of various neurological disorders, such as depression and schizophrenia. Additionally, the biochemical and physiological effects of N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide could be further elucidated through studies on animal models and human subjects. Finally, the potential anti-cancer properties of N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide could be explored further in preclinical and clinical studies.
In conclusion, N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide is a chemical compound with significant potential for scientific research in various fields. Its selectivity for the 5-HT2A receptor and potential applications in neuroscience, pharmacology, and medicinal chemistry make it a promising tool compound for future studies. Further research on N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Synthesis Methods

N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide can be synthesized by reacting 3,4,5-trimethoxybenzaldehyde with biphenyl-2-carboxylic acid in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then purified using column chromatography to obtain pure N-(3,4,5-trimethoxyphenyl)biphenyl-2-carboxamide. The synthesis process is relatively simple and can be carried out in a laboratory setting with standard equipment and reagents.